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Compound of Interest

Compound Name: Dimethenamid ESA-d6

Cat. No.: B12401527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physicochemical

properties of Dimethenamid ESA-d6, a deuterated stable isotope-labeled internal standard.

Given the specialized nature of this compound, experimental data is primarily available for its

non-labeled analogue, Dimethenamid ESA, and the parent herbicide, Dimethenamid-P. This

document compiles the available data for these related compounds to provide a thorough

understanding of the likely characteristics of Dimethenamid ESA-d6. It also includes detailed

experimental protocols for determining key physicochemical parameters and a logical diagram

illustrating the compound's role in analytical chemistry.

Core Physicochemical Data
The substitution of hydrogen with deuterium can introduce subtle changes in a molecule's

physicochemical properties due to the kinetic isotope effect. The carbon-deuterium bond is

stronger than the carbon-hydrogen bond, which can slightly alter properties such as melting

point and solubility. While specific experimental data for Dimethenamid ESA-d6 is limited, the

following tables summarize the available information for it and its related, non-deuterated

counterparts to provide a comparative reference.

Table 1: Physicochemical Properties of Dimethenamid ESA-d6 and Related Compounds
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Property
Dimethenamid
ESA-d6

Dimethenamid ESA Dimethenamid-P

Molecular Formula C₁₂H₁₃D₆NO₅S₂[1] C₁₂H₁₉NO₅S₂[2] C₁₂H₁₈ClNO₂S

Molecular Weight 327.45 g/mol [1] 321.4 g/mol 275.80 g/mol

Melting Point Data not available Data not available < -50 °C

Water Solubility Data not available High (>500 mg/L) 1400 mg/L at 25 °C

LogP (Octanol-Water

Partition Coefficient)
Data not available ≤ 0 (estimated) 1.89

Density Data not available Data not available 1.195 g/cm³ at 25 °C

Relationship and Application of Dimethenamid ESA-
d6
Dimethenamid is a pre-emergence herbicide used to control grasses and broadleaf weeds. In

the environment, it degrades into metabolites, one of which is Dimethenamid ethanesulfonic

acid (ESA). Dimethenamid ESA-d6 is the deuterium-labeled version of this metabolite and is

primarily used as an internal standard in analytical methods, such as liquid chromatography-

mass spectrometry (LC-MS), for the accurate quantification of Dimethenamid ESA in

environmental and biological samples.

Dimethenamid
(Parent Herbicide)

Dimethenamid ESA
(Environmental Metabolite)

Environmental Degradation

Dimethenamid ESA-d6
(Deuterated Internal Standard)

Used to Quantify

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.evitachem.com/product/evt-1566205
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b12401527?utm_src=pdf-body
https://www.benchchem.com/product/b12401527?utm_src=pdf-body
https://www.benchchem.com/product/b12401527?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12401527?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Logical relationship between Dimethenamid, its metabolite, and the deuterated

standard.

Experimental Protocols
The following are detailed methodologies for determining key physicochemical properties of

organic compounds like Dimethenamid ESA-d6. These are generalized protocols that can be

adapted for specific laboratory settings.

Determination of Melting Point
The melting point is a fundamental physical property used for identification and purity

assessment.

Principle: A small, finely powdered sample of the compound is heated slowly, and the

temperature range over which it transitions from a solid to a liquid is observed.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Spatula

Procedure:

A small amount of the dry, finely powdered sample is packed into the sealed end of a

capillary tube to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated rapidly to a temperature approximately 15-20°C below the expected

melting point.
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The heating rate is then reduced to 1-2°C per minute.

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire sample has melted is recorded as the end of the melting

range.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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